Cas no 2137090-35-6 ((8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione)

• Product Name: (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione
• CAS No: 2137090-35-6
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 4639665
• Update Time: 2025-07-17

(8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione Chemical and Physical Properties

Names and Identifiers

• (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione

• Inchi： 1S/C14H14N2O3/c17-11-6-12-14(19)15(9-13(18)16(12)8-11)7-10-4-2-1-3-5-10/h1-5,12H,6-9H2/t12-/m1/s1
• InChI Key： VKSDUEUIONRUIC-GFCCVEGCSA-N
• SMILES： [C@]12([H])CC(=O)CN1C(=O)CN(CC1=CC=CC=C1)C2=O

Additional information on (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione

Comprehensive Overview of (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione (CAS No. 2137090-35-6)

The compound (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione (CAS No. 2137090-35-6) is a structurally unique heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its pyrrolo-piperazine core and multiple carbonyl functionalities, this compound serves as a versatile scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeting neurological disorders, inflammatory diseases, and metabolic syndromes, which are among the most searched health topics in recent years.

One of the key features of (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione is its stereospecific configuration at the 8a position, which plays a critical role in its biological activity. The benzyl substituent further enhances its lipophilicity, making it a promising candidate for blood-brain barrier penetration—a highly sought-after property in central nervous system (CNS) drug development. This aligns with the growing public interest in neuroprotective agents and cognitive enhancers, as evidenced by trending searches on platforms like Google and PubMed.

From a synthetic perspective, the preparation of CAS No. 2137090-35-6 involves multi-step organic transformations, including cyclization reactions and stereoselective reductions. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been explored to improve yield and purity, addressing the pharmaceutical industry's demand for cost-effective manufacturing processes. These methodologies are frequently discussed in academic forums and patent literature, reflecting their relevance to current green chemistry initiatives.

In preclinical studies, derivatives of (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione have demonstrated modulatory effects on enzymes like prolyl oligopeptidase (POP) and dipeptidyl peptidase-4 (DPP-4), both implicated in neurodegeneration and type 2 diabetes. This dual functionality positions the compound as a potential multi-target therapeutic, a trending topic in precision medicine. Such findings resonate with the increasing consumer focus on personalized healthcare solutions and disease prevention.

The physicochemical properties of CAS No. 2137090-35-6, including its logP value and hydrogen bonding capacity, have been optimized to balance solubility and membrane permeability. These attributes are critical for oral bioavailability, a major consideration in drug design. As patients and healthcare providers increasingly prioritize patient-friendly dosage forms, the compound's compatibility with tablet formulations and controlled-release systems adds to its commercial appeal.

Ongoing research explores the structure-activity relationship (SAR) of (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione to identify analogs with enhanced target selectivity and reduced off-target effects. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are employed to accelerate this process, reflecting the integration of artificial intelligence in drug discovery—a hot topic in both scientific and mainstream media.

In conclusion, (8aR)-2-benzyl-octahydropyrrolo[1,2-a]piperazine-1,4,7-trione represents a compelling case study in modern pharmaceutical innovation. Its structural complexity, therapeutic versatility, and alignment with patient-centric drug development trends make it a subject of enduring interest. As the scientific community continues to unravel its full potential, this compound is poised to contribute significantly to addressing some of today's most pressing global health challenges.